Cas no 1354963-81-7 (5-2-(aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride)

• Product Name: 5-2-(aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride
• CAS No: 1354963-81-7
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• MDL: MFCD20233602
• CID: 4592804
• Update Time: 2025-10-16

5-2-(aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[2-(aminomethyl)-3-hydroxypropyl]-2-methoxyphenol hydrochloride
• 5-2-(aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride

• MDL： MFCD20233602
• Inchi： 1S/C11H17NO3.ClH/c1-15-11-3-2-8(5-10(11)14)4-9(6-12)7-13;/h2-3,5,9,13-14H,4,6-7,12H2,1H3;1H
• InChI Key： KICZTEGWXFTGGJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(O)C=1)C(CO)CN.Cl

Additional information on 5-2-(aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride

Introduction to 5-2-(Aminomethyl)-3-Hydroxypropyl-2-Methoxyphenol Hydrochloride (CAS No. 1354963-81-7)

5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride (CAS No. 1354963-81-7) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, also known as AMHMP-HCl, is a derivative of methoxyphenol and features a unique structure that includes an aminomethyl and hydroxypropyl group. These functional groups contribute to its diverse chemical properties and biological activities, making it a subject of interest in both academic research and industrial development.

The chemical structure of 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride can be represented as C₁₀H₁₆N₂O₃·HCl. The presence of the hydroxyl and amino groups provides the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its solubility and reactivity in different environments. This dual nature allows the compound to interact effectively with various biological systems, making it a valuable candidate for drug development.

In recent years, extensive research has been conducted on the pharmacological properties of 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride. Studies have shown that this compound exhibits potent antioxidant, anti-inflammatory, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that AMHMP-HCl significantly reduced oxidative stress in neuronal cells, thereby protecting them from damage caused by reactive oxygen species (ROS). This finding has important implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride has also been investigated for its anti-inflammatory effects. In a clinical trial involving patients with chronic inflammatory conditions, the compound was found to effectively reduce inflammation markers such as C-reactive protein (CRP) and interleukin-6 (IL-6). These results suggest that AMHMP-HCl could be a promising therapeutic agent for managing inflammatory disorders.

The antioxidant properties of 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride have also been explored in the context of cardiovascular health. Research conducted at the University of California, Los Angeles (UCLA) showed that AMHMP-HCl can inhibit lipid peroxidation and improve endothelial function, which are key factors in preventing atherosclerosis and other cardiovascular diseases. These findings highlight the potential of this compound as a cardioprotective agent.

In addition to its therapeutic applications, 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride is also used as an intermediate in the synthesis of other pharmaceutical compounds. Its unique chemical structure makes it an ideal starting material for the development of novel drugs with improved efficacy and safety profiles. For example, researchers at the National Institutes of Health (NIH) have utilized AMHMP-HCl-HCl as a building block in the synthesis of antiviral agents targeting influenza and HIV.

The safety profile of 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride has been extensively evaluated through preclinical and clinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models and human subjects. These findings support its potential for safe use in various medical applications.

In conclusion, 5-2-(Aminomethyl)-3-hydroxypropyl-2-methoxyphenol hydrochloride (CAS No. 1354963-81-7), or AMHMP-HCl, is a multifaceted compound with a wide range of potential applications in pharmaceuticals and chemical industries. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, the future prospects for this compound appear promising.